Cas no 247128-18-3 (1-(2-Phenylethyl)piperazine-2,6-dione)

• Product Name: 1-(2-Phenylethyl)piperazine-2,6-dione
• CAS No: 247128-18-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD00194545
• CID: 1036049
• PubChem ID: 746938
• Update Time: 2025-06-26

1-(2-Phenylethyl)piperazine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-Phenethylpiperazine-2,6-dione
• 1-(2-PHENYLETHYL)PIPERAZINE-2,6-DIONE
• 005417
• 1-(2-phenylethyl)-1,4-diazaperhydroine-2,6-dione
• 1-Phenethyl-piperazine-2,6-dione
• 2,6-piperazinedione, 1-(2-phenylethyl)-
• AC1LF4X8
• CBDivE_010694
• STOCK1S-42359
• ZERO
• DTXSID50353639
• AKOS000301752
• SR-01000388988-1
• XBHWPKXZICRGPT-UHFFFAOYSA-N
• STK504030
• 2,6(1H,3H)-Pyrazinedione, dihydro-1-(2-phenylethyl)-
• HMS1648I20
• 247128-18-3
• 1-PHENETHYLDIHYDRO-2,6(1H,3H)-PYRAZINEDIONE
• SR-01000388988
• LS-02343
• 1-(2-Phenylethyl)-2,6-piperazinedione, AldrichCPR
• MFCD00194545
• ALBB-006608
• 1-(2-Phenylethyl)piperazine-2,6-dione

• MDL： MFCD00194545
• Inchi： 1S/C12H14N2O2/c15-11-8-13-9-12(16)14(11)7-6-10-4-2-1-3-5-10/h1-5,13H,6-9H2
• InChI Key： XBHWPKXZICRGPT-UHFFFAOYSA-N
• SMILES： O=C1CNCC(N1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

1-(2-Phenylethyl)piperazine-2,6-dione Security Information

• Hazard Category Code： 22-52
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(2-Phenylethyl)piperazine-2,6-dione

Chemical Profile of 1-(2-Phenylethyl)piperazine-2,6-dione (CAS No: 247128-18-3)

1-(2-Phenylethyl)piperazine-2,6-dione, identified by the Chemical Abstracts Service Number (CAS No) 247128-18-3, is a significant compound in the field of medicinal chemistry and pharmacology. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential biological activities. The compound features a piperazine core substituted with a 2-phenylethyl group, and is further characterized by a diketone moiety at the 2 and 6 positions, which contributes to its distinct chemical properties and reactivity.

The structural framework of 1-(2-Phenylethyl)piperazine-2,6-dione positions it as a versatile intermediate in synthetic chemistry. The presence of both aromatic and aliphatic components in its structure allows for diverse chemical modifications, making it a valuable building block for the development of novel pharmaceutical agents. The diketone functional group is particularly noteworthy, as it can participate in various organic reactions such as condensation, oxidation, and reduction, enabling the synthesis of structurally complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. The 1-(2-Phenylethyl)piperazine-2,6-dione scaffold has been investigated for its possible applications in treating neurological disorders, including depression and anxiety. Preliminary studies suggest that this compound may interact with monoamine oxidase (MAO) enzymes, which are crucial in regulating neurotransmitter levels in the brain. By modulating MAO activity, 1-(2-Phenylethyl)piperazine-2,6-dione could potentially influence the balance of serotonin, dopamine, and norepinephrine, thereby affecting mood and cognitive function.

The diketone moiety in 1-(2-Phenylethyl)piperazine-2,6-dione also opens up possibilities for further chemical derivatization aimed at enhancing pharmacological efficacy and selectivity. For instance, functionalization at the phenyl ring or the piperazine nitrogen could lead to compounds with improved solubility or target specificity. Such modifications are critical in drug development to optimize bioavailability and minimize side effects.

Advances in computational chemistry have facilitated the rapid screening of 1-(2-Phenylethyl)piperazine-2,6-dione derivatives for their biological activity. Molecular modeling techniques have been employed to predict binding affinities to various protein targets, including neurotransmitter receptors and enzyme systems. These virtual screening approaches have accelerated the identification of promising candidates for further experimental validation.

The synthesis of 1-(2-Phenylethyl)piperazine-2,6-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the piperazine ring. The introduction of the diketone functionality typically involves oxidation or decarboxylation processes. Efficient synthetic methodologies are essential for large-scale production and cost-effective drug development.

From a regulatory perspective, compounds like 1-(2-Phenylethyl)piperazine-2,6-dione must undergo rigorous safety and efficacy testing before they can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are conducted to evaluate potential therapeutic benefits and toxicological risks. These studies provide critical data for regulatory agencies to assess whether a compound is suitable for human trials.

The pharmaceutical industry continues to invest in research aimed at uncovering new applications for 1-(2-Phenylethyl)piperazine-2,6-dione. Collaborative efforts between academic institutions and drug discovery companies have led to innovative approaches in medicinal chemistry. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are striving to develop next-generation therapeutics that address unmet medical needs.

Future directions in the study of 1-(2-Phenylethyl)piperazine-2,6-dione may include exploring its role in other therapeutic areas beyond neurological disorders. For example, its potential anti-inflammatory or anticancer properties are being investigated through preclinical models. The versatility of this compound makes it a valuable asset in drug discovery pipelines.

In conclusion,1-(2-Phenylethyl)piperazine-2,6-dione (CAS No: 247128-18-3) represents a fascinating molecule with significant implications for medicinal chemistry and pharmacology. Its unique structural features offer opportunities for developing novel therapeutic agents with potential benefits for patients suffering from various diseases. Continued research efforts will further elucidate its biological activities and pave the way for new treatment strategies.